Cas no 78887-37-3 (3-Acetamido-4-nitrophenylboronic acid)

3-Acetamido-4-nitrophenylboronic acid structure

78887-37-3 structure

Product Name:3-Acetamido-4-nitrophenylboronic acid

CAS No:78887-37-3

MF:C₈H₉BN₂O₅

MW:223.97846198082

MDL:MFCD12025959

CID:828116

PubChem ID:46738913

Update Time:2025-04-19

3-Acetamido-4-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Acetamido-4-nitrophenyl)boronic acid
- 3-Acetamido-4-nitrophenylboronic acid
- MFCD12025959
- 78887-37-3
- AKOS015837700
- BS-23034
- A864950
- DTXSID90674557
- (3-Acetamido-4-nitrophenyl)boronicacid
- SB79833
- CS-0174288
- DB-097362
- MDL： MFCD12025959
- Inchi： 1S/C8H9BN2O5/c1-5(12)10-7-4-6(9(13)14)2-3-8(7)11(15)16/h2-4,13-14H,1H3,(H,10,12)
- InChI Key： ADVXLCMYNUPALJ-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])O

Computed Properties

Exact Mass: 224.06000
Monoisotopic Mass: 224.0604516g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115Å²

Experimental Properties

PSA: 115.38000
LogP: -0.17080

3-Acetamido-4-nitrophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM134604-1g	(3-Acetamido-4-nitrophenyl)boronic acid	78887-37-3	98%	1g	$926	2021-08-05
TRC	A158483-10mg	3-Acetamido-4-nitrophenylboronic acid	78887-37-3		10mg	$155.00	2023-06-13
TRC	A158483-25mg	3-Acetamido-4-nitrophenylboronic acid	78887-37-3		25mg	$316.00	2023-06-13
TRC	A158483-50mg	3-Acetamido-4-nitrophenylboronic acid	78887-37-3		50mg	$483.00	2023-06-13
TRC	A158483-100mg	3-Acetamido-4-nitrophenylboronic acid	78887-37-3		100mg	$689.00	2023-06-13
Alichem	A019110066-1g	(3-Acetamido-4-nitrophenyl)boronic acid	78887-37-3	95%	1g	$706.86	2023-09-01
abcr	AB270872-100 mg	3-Acetamido-4-nitrophenylboronic acid; 96%	78887-37-3		100mg	€586.00	2023-06-22
abcr	AB270872-250 mg	3-Acetamido-4-nitrophenylboronic acid; 96%	78887-37-3		250mg	€892.00	2023-06-22
Chemenu	CM134604-1g	(3-Acetamido-4-nitrophenyl)boronic acid	78887-37-3	98%	1g	$1036	2024-07-23
abcr	AB270872-100mg	3-Acetamido-4-nitrophenylboronic acid, 96%; .	78887-37-3	96%	100mg	€586.00	2025-04-16

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4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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